Cas no 344359-56-4 (1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-
• CAS No: 344359-56-4
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 302516
• PubChem ID: 53420995
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-
• 2-amino-4-(3-hydroxyphenyl)-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)
• 2-azanyl-4-(3-hydroxyphenyl)-1H-pyrrole-3-carbonitrile
• AKOS006309834
• 344359-56-4
• A822235
• DTXSID30697705

• Inchi： 1S/C11H9N3O/c12-5-9-10(6-14-11(9)13)7-2-1-3-8(15)4-7/h1-4,6,14-15H,13H2
• InChI Key： JHFOVBZRXWWPSE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CNC(=C1C#N)N

Computed Properties

• Exact Mass: 199.07500
• Monoisotopic Mass: 199.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 85.83000
• LogP: 2.42238